Cas no 2167195-25-5 (2-{1-[(tert-butoxy)carbonyl]-2-methylazetidin-3-yl}acetic acid)

• Product Name: 2-{1-[(tert-butoxy)carbonyl]-2-methylazetidin-3-yl}acetic acid
• CAS No: 2167195-25-5
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• MDL: MFCD31537388
• CID: 5164378
• PubChem ID: 135393115
• Update Time: 2026-03-04

2-{1-[(tert-butoxy)carbonyl]-2-methylazetidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-[(tert-butoxy)carbonyl]-2-methylazetidin-3-yl}acetic acid
• 3-Azetidineacetic acid, 1-[(1,1-dimethylethoxy)carbonyl]-2-methyl-
• 2-Azetidineacetic acid, 1-[(1,1-dimethylethoxy)carbonyl]-2-methyl-
• AS-78557
• 2-{1-[(t-Butoxy)carbonyl]-2-methylazetidin-3-yl}acetic acid
• 2-{1-[(tert-butoxy)carbonyl]-2-methylazetidin-3-yl}aceticacid
• 2-(1-Boc-2-methylazetidin-3-yl)acetic acid
• MFCD31537388
• 2-{1-[(TERT-BUTOXY)CARBONYL]-2-METHYLAZETIDIN-3-YLACETIC ACID
• [1-(tert-butoxycarbonyl)-2-methylazetidin-3-yl]acetic acid
• 2-[2-methyl-1-[(2-methylpropan-2-yl)oxycarbonyl]azetidin-3-yl]acetic acid
• SY322347
• P19727
• 2167195-25-5
• 1-Boc-2-methylazetidine-3-acetic Acid

• MDL： MFCD31537388
• Inchi： 1S/C11H19NO4/c1-7-8(5-9(13)14)6-12(7)10(15)16-11(2,3)4/h7-8H,5-6H2,1-4H3,(H,13,14)
• InChI Key： CTVQRDMZEJXDTO-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(CC(O)=O)C1C

Computed Properties

• Exact Mass: 229.13140809g/mol
• Monoisotopic Mass: 229.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.8Ų